5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C7H9ClN2O2/c8-7-9-6(10-12-7)5-1-3-11-4-2-5/h5H,1-4H2
• InChI Key: MGSBCWXQZBBVAQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NOC(=N2)Cl
• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol
• CAS RN: 1247575-59-2

Description

5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole, also known as COD, is a heterocyclic compound that is widely used in scientific research and lab experiments. It is a member of the oxadiazole family and can be synthesized from the condensation reaction of nitrobenzene with chloroacetamide. COD has a wide range of applications in research due to its unique properties, such as its high reactivity, low toxicity, and stability in aqueous solutions.

Mechanism of Action

The mechanism of action of 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. Additionally, it has been suggested that 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole may act as an antioxidant, which could explain its ability to protect cells from oxidative damage.
Biochemical and Physiological Effects
5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which could explain its ability to protect cells from oxidative damage. Additionally, 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole has been shown to have anti-inflammatory and anti-cancer properties, and it has been suggested that it may be useful in the treatment of certain diseases, such as diabetes and cancer.

Advantages and Limitations for Lab Experiments

5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole has a number of advantages for lab experiments. It is relatively easy to synthesize and can be stored for long periods of time without significant degradation. Additionally, it is stable in aqueous solutions, making it suitable for a wide range of applications. However, 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole is toxic and should be handled with caution. Additionally, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The future directions of 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole are numerous and varied. Further research is needed to better understand its mechanism of action and to explore its potential therapeutic applications. Additionally, further research is needed to investigate its potential as an antioxidant and anti-cancer agent. Additionally, further studies are needed to explore its effects on other enzymes and its potential to be used as a catalyst in organic synthesis. Finally, further research is needed to investigate its potential to be used in the synthesis of drugs, dyes, and polymers.

Synthesis Methods

The synthesis of 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole is a two-step condensation reaction. The first step involves the reaction of nitrobenzene with chloroacetamide in the presence of an acid catalyst, such as hydrochloric acid. This results in the formation of an intermediate product, which is then reacted with sodium hydroxide to form 5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole. This reaction is usually carried out in anhydrous conditions and requires strict temperature control to ensure the desired product is obtained.

Scientific Research Applications

5-chloro-3-(oxan-4-yl)-1,2,4-oxadiazole has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis and as a catalyst in a variety of reactions. It has also been used to synthesize a variety of compounds, such as drugs, dyes, and polymers. Additionally, it can be used to study the mechanism of action of certain drugs and to investigate the biochemical and physiological effects of drugs.